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Compound of Interest

Ethyl 2-(aminomethyl)isonicotinate
Compound Name:
hydrochloride

Cat. No.: B1519761

An In-Depth Technical Guide to Ethyl 2-(aminomethyl)isonicotinate hydrochloride

This guide provides a comprehensive technical overview of Ethyl 2-
(aminomethyl)isonicotinate hydrochloride, a pivotal chemical intermediate in modern
pharmaceutical and chemical research. Designed for researchers, scientists, and professionals
in drug development, this document delves into the compound's molecular characteristics,
synthesis logic, and its significant applications, grounding all claims in authoritative data.

Introduction: A Versatile Heterocyclic Building Block

Ethyl 2-(aminomethyl)isonicotinate hydrochloride (CAS No: 1189983-26-3) is the
hydrochloride salt of ethyl 2-(aminomethyl)pyridine-4-carboxylate.[1] It has emerged as a
crucial structural motif in medicinal chemistry and organic synthesis. Its architecture, featuring a
pyridine ring substituted with a reactive primary amine and an ethyl ester, makes it an
exceptionally versatile building block for creating more complex molecules.[1][2] This
compound is particularly valued as a key intermediate in the synthesis of pharmaceuticals,
most notably for agents targeting the central nervous system (CNS).[2] Researchers leverage
its dual functionality to construct libraries of novel compounds for structure-activity relationship
(SAR) studies, aiming to develop new therapeutics for neurological disorders, including
potential anticonvulsant, anxiolytic, or neuroprotective agents.[1][2]
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Molecular Structure and Physicochemical
Properties

The utility of Ethyl 2-(aminomethyl)isonicotinate hydrochloride stems directly from its
molecular structure. The isonicotinate core (a pyridine-4-carboxylate) provides a rigid scaffold,
while the aminomethyl group at the 2-position and the ethyl ester at the 4-position offer two
distinct points for chemical modification. The hydrochloride salt form enhances the compound's
stability and solubility in certain solvents.

Molecular Identity

The fundamental properties of this compound are summarized below, providing a clear
reference for experimental design and material handling.

Property Value Source(s)
Ethyl 2-

Chemical Name (aminomethyl)isonicotinate [3]
hydrochloride

ethyl 2-(aminomethyl)pyridine-
4-carboxylate hydrochloride;

Synonyms ETHYL 2- [3114]
(AMINOMETHYL)ISONICOTIN
ATE HCL

CAS Number 1189983-26-3 [1][5]

CoH13CIN202 (or
Molecular Formula [3][5]
CoH12N202-HCI)

Molecular Weight 216.67 g/mol [1112]131[5]

Appearance Off-white solid [1]
Typically 297% to =99% (b

Purity ypicaly (by [1][5]

HPLC)

Structural Diagram

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1519761?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB31564269.htm?N=India
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB31564269.htm?N=India
https://www.calpaclab.com/ethyl-2-aminomethyl-isonicotinate-hydrochloride-97-purity-c9h13cln2o2-5-grams/aab-aa009211-5g
https://www.chemimpex.com/products/23881
https://www.calpaclab.com/ethyl-2-aminomethyl-isonicotinate-hydrochloride-min-97-1-gram/ala-e189964-1g
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB31564269.htm?N=India
https://www.calpaclab.com/ethyl-2-aminomethyl-isonicotinate-hydrochloride-min-97-1-gram/ala-e189964-1g
https://www.chemimpex.com/products/23881
https://www.myskinrecipes.com/shop/en/heterocyclic-building-blocks/182600-ethyl-2-aminomethylisonicotinate-hydrochloride.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB31564269.htm?N=India
https://www.calpaclab.com/ethyl-2-aminomethyl-isonicotinate-hydrochloride-min-97-1-gram/ala-e189964-1g
https://www.chemimpex.com/products/23881
https://www.chemimpex.com/products/23881
https://www.calpaclab.com/ethyl-2-aminomethyl-isonicotinate-hydrochloride-min-97-1-gram/ala-e189964-1g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1519761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The diagram below illustrates the core chemical structure and the connectivity of the functional
groups that are central to its reactivity and application in synthesis.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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